Cas no 2228466-68-8 (2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2228466-68-8
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 6200413
• PubChem ID: 165742732
• Update Time: 2025-10-28

2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[5-(trifluoromethyl)furan-2-yl]cyclopropane-1-carboxylic acid
• EN300-1974479
• 2228466-68-8

• Inchi： 1S/C11H11F3O3/c1-9(2)5-10(9,8(15)16)6-3-4-7(17-6)11(12,13)14/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： LUMPHEGXXUIUBD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2(C(=O)O)CC2(C)C)O1)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228466-68-8)

2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228466-68-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring, a furan moiety, and a trifluoromethyl group, which collectively contribute to its potential biological activities and applications.

The cyclopropane ring is a three-membered cyclic alkane that imparts rigidity and conformational constraints to the molecule. This structural feature can enhance the compound's binding affinity to specific biological targets, making it a valuable scaffold in drug design. The furan moiety, a five-membered aromatic heterocycle containing an oxygen atom, is known for its ability to participate in various chemical reactions and interactions with biomolecules. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial for optimizing pharmacokinetic properties.

Recent studies have explored the potential of 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. The unique combination of structural elements in this compound allows it to modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in the regulation of immune responses.

Additionally, 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid has shown promise in the treatment of metabolic disorders. Metabolic syndrome is a cluster of conditions that increase the risk of heart disease, stroke, and diabetes. Preclinical studies have demonstrated that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, suggesting its potential as a therapeutic agent for managing metabolic disorders.

In the realm of cancer research, 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid has been investigated for its antiproliferative properties. Cancer cells often exhibit dysregulated cell cycle control and increased resistance to apoptosis. The ability of this compound to induce cell cycle arrest and promote apoptosis in cancer cells makes it an attractive candidate for further development as an anticancer agent.

The synthesis of 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the cyclopropane ring through ring-closing metathesis (RCM) or other cycloaddition reactions, followed by functionalization of the furan moiety and introduction of the trifluoromethyl group. Recent advancements in catalytic methods have facilitated more efficient and environmentally friendly synthetic routes for this compound.

To evaluate the safety and efficacy of 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid, extensive preclinical studies have been conducted using both in vitro and in vivo models. These studies have provided valuable insights into the pharmacological profile of the compound, including its mechanism of action, pharmacokinetics, and toxicity profile. The results have been promising, with no significant adverse effects observed at therapeutic doses.

In conclusion, 2,2-dimethyl-1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228466-68-8) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable biological activities make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in drug discovery and development.